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Compound of Interest |

Compound Name: N-nitroso-meropenem

Cat. No.: B15811780

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals on the
prevention of N-nitroso-meropenem formation during drug manufacturing.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the manufacturing
process of meropenem, leading to the formation of N-nitroso-meropenem.

Issue 1: Detection of N-Nitroso-Meropenem in the Final Drug Product

e Question: We have detected N-nitroso-meropenem in our final meropenem drug product.
What are the potential root causes and how can we investigate them?

e Answer: The formation of N-nitroso-meropenem, a nitrosamine drug substance-related
impurity (NDSRI), occurs through the nitrosation of the secondary amine present in the
pyrrolidine ring of the meropenem side chain. The primary root causes involve the presence
of nitrosating agents and a susceptible amine under favorable reaction conditions.
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To investigate the root cause, a systematic risk assessment of the entire manufacturing
process is crucial.[1][2][3][4] This should include:

o Raw Material Analysis: Scrutinize all raw materials, including the meropenem active
pharmaceutical ingredient (API), excipients, and solvents, for the presence of nitrites and
other potential nitrosating agents.[5]

o Process Parameter Review: Evaluate the manufacturing process steps, paying close
attention to pH, temperature, and the potential for unintended side reactions. Acidic
conditions, typically in the pH range of 3-5, are known to be high-risk for nitrosamine
formation.[6][7][8]

o Equipment and Cross-Contamination: Assess the potential for cross-contamination from
other processes running on the same equipment.[5]

o Stability Studies: Analyze the stability of the drug product under various storage conditions
to determine if N-nitroso-meropenem forms over time.[2]

Issue 2: Elevated Levels of Nitrite Impurities in Raw Materials

e Question: Our raw material testing has identified significant levels of nitrite impurities in one
of our key excipients. What is the acceptable limit for nitrite, and what are our options for
mitigation?

e Answer: There is no universal acceptable limit for nitrite in all raw materials, as the risk of
nitrosamine formation depends on multiple factors, including the specific amine and the
reaction conditions. The U.S. Food and Drug Administration (FDA) has established an
acceptable intake (Al) limit for N-nitroso-meropenem of 1500 ng/day.[9] Your risk
assessment should determine the maximum allowable nitrite content in your raw materials to
ensure the final drug product remains below this limit.

Mitigation strategies for high nitrite levels in raw materials include:

o Supplier Qualification: Work with suppliers to source materials with lower and well-
controlled nitrite levels.
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o Raw Material Testing: Implement rigorous testing of incoming raw materials to ensure they
meet your established specifications.

o Alternative Excipients: Evaluate alternative excipients with a lower propensity for nitrite
contamination.

Issue 3: Inconsistent N-Nitroso-Meropenem Levels Between Batches

¢ Question: We are observing significant batch-to-batch variability in the levels of N-nitroso-
meropenem. What could be causing this inconsistency?

e Answer: Batch-to-batch variability in N-nitroso-meropenem levels often points to
inconsistencies in the manufacturing process or raw materials. Potential causes include:

o Variation in Raw Material Quality: Inconsistent levels of nitrite or other nitrosating agents in
different lots of raw materials.

o Process Control Deviations: Fluctuations in critical process parameters such as pH,
temperature, or reaction time.[5]

o Hold Time Variations: Differences in the duration for which intermediates or the final
product are held at various stages of the manufacturing process.

o Cleaning and Equipment Changeover: Inadequate cleaning procedures between batches,
leading to cross-contamination.

A thorough investigation of manufacturing batch records and a comparative analysis of raw
material certificates of analysis for high and low N-nitroso-meropenem batches can help
identify the source of the variability.

Frequently Asked Questions (FAQs)
What is N-nitroso-meropenem?

N-nitroso-meropenem is a nitrosamine drug substance-related impurity (NDSRI) of the
antibiotic meropenem.[9] It is formed when the secondary amine group in the pyrrolidine side
chain of the meropenem molecule reacts with a nitrosating agent.
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Why is the presence of N-nitroso-meropenem a concern?

Nitrosamines are a class of compounds that are considered probable human carcinogens.[5]
Therefore, their presence in pharmaceutical products is a significant safety concern and is
strictly regulated by health authorities like the FDA.

What is the acceptable limit for N-nitroso-meropenem in drug products?

The U.S. FDA has set an acceptable intake (Al) limit for N-nitroso-meropenem at 1500
ng/day.[9]

What are the primary factors that contribute to the formation of N-nitroso-meropenem?
The formation of N-nitroso-meropenem is primarily influenced by three factors:
o Presence of a nitrosatable amine: The secondary amine in the meropenem structure.

e Presence of a nitrosating agent: Most commonly nitrites, but other agents can also be
involved.

e Favorable reaction conditions: Acidic pH (typically 3-5) and elevated temperatures can
accelerate the reaction.[5][6][7][8]

How can the formation of N-nitroso-meropenem be prevented or minimized?
Several strategies can be employed to control the formation of N-nitroso-meropenem:

o Control of Raw Materials: Sourcing and using raw materials with low levels of nitrites and
other nitrosating agents.

e Process Optimization:

o pH Control: Maintaining a neutral or basic pH during critical manufacturing steps can
significantly reduce the rate of nitrosation.[6][8]

o Temperature Control: Avoiding excessive temperatures during the manufacturing process.

[5]
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e Use of Inhibitors (Antioxidants): The addition of antioxidants, such as ascorbic acid (Vitamin

C), can act as nitrite scavengers and inhibit the formation of nitrosamines.[10][11][12]
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Experimental Protocols

Detection and Quantification of N-Nitroso-Meropenem by LC-MS/MS
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This protocol provides a general framework for the analysis of N-nitroso-meropenem. Method
validation according to ICH Q2(R1) guidelines is essential before implementation.

1. Sample Preparation (for Meropenem Drug Product)

o Accurately weigh a portion of the powdered drug product equivalent to a target concentration
of the active pharmaceutical ingredient (API), for example, 2 mg/mL.

e Dissolve the sample in a suitable solvent mixture, such as a 1:1 (v/v) solution of methanol
and water.

» Vortex the mixture for 1 minute, followed by sonication in an ultrasonic bath for 20 minutes to
ensure complete dissolution.

» Centrifuge the solution to pellet any undissolved excipients.

« Filter the supernatant through a 0.22 um syringe filter into an HPLC vial for analysis.[15]

2. LC-MS/MS Instrumentation and Conditions

e Liquid Chromatograph (LC): A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system.

e Mass Spectrometer (MS): A tandem quadrupole or high-resolution mass spectrometer
(HRMS) is recommended for its sensitivity and selectivity.[16][17]

e Column: A C18 or other suitable reversed-phase column.

» Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium
formate) and an organic solvent (e.g., methanol or acetonitrile).

 lonization Source: Atmospheric pressure chemical ionization (APCI) or electrospray
ionization (ESI).

o Detection Mode: Multiple Reaction Monitoring (MRM) for tandem quadrupole MS, or high-
resolution accurate mass (HRAM) for HRMS.

3. Method Validation
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The analytical method should be validated for:

e Specificity

e Linearity

e Accuracy

» Precision (repeatability and intermediate precision)
e Limit of Detection (LOD)

¢ Limit of Quantification (LOQ)

¢ Robustness
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Caption: Risk assessment workflow for N-nitroso-meropenem formation.
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Caption: Troubleshooting logic for N-nitroso-meropenem mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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